Cas no 1361523-99-0 (5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine)

5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine
-
- Inchi: 1S/C11H2Cl6FN/c12-3-1-4(18)11(19-2-3)5-6(13)8(15)10(17)9(16)7(5)14/h1-2H
- InChI Key: GZPBNJAOMHRIFC-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C(=CC(=CN=1)Cl)F)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 306
- Topological Polar Surface Area: 12.9
- XLogP3: 6.4
5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A023028154-500mg |
5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine |
1361523-99-0 | 97% | 500mg |
$1,048.60 | 2022-04-03 | |
Alichem | A023028154-250mg |
5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine |
1361523-99-0 | 97% | 250mg |
$707.20 | 2022-04-03 | |
Alichem | A023028154-1g |
5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine |
1361523-99-0 | 97% | 1g |
$1,764.00 | 2022-04-03 |
5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine Related Literature
-
Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
-
Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
-
Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
-
Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
-
Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
Additional information on 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine
Introduction to 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine (CAS No. 1361523-99-0)
5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine, with the CAS number 1361523-99-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine, fluorine, and a perchlorophenyl group. These substituents contribute to its distinct physical and chemical properties, making it a valuable candidate for various applications in drug discovery and development.
The synthesis of 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine involves several sophisticated steps, including the formation of the pyridine ring and the introduction of the halogen and perchlorophenyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader use in research settings. The compound's stability under various conditions and its solubility in common organic solvents make it suitable for a wide range of experimental protocols.
In terms of its biological activity, 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine has shown promising results in preliminary studies. Research has indicated that it exhibits potent activity against certain bacterial strains, making it a potential lead compound for the development of new antibiotics. Additionally, studies have explored its interactions with specific enzymes and receptors, revealing potential therapeutic applications in areas such as cancer treatment and neurodegenerative diseases.
The pharmacokinetic properties of 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine have also been investigated. Early data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects.
To further understand the mechanisms of action of 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine, researchers have conducted detailed molecular modeling studies. These computational approaches have provided insights into the compound's binding interactions with target proteins and have helped identify key structural features that contribute to its biological activity. Such information is invaluable for optimizing the compound's structure to enhance its efficacy and reduce potential side effects.
Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine is still in the early stages of development, preclinical studies have shown promising results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and has a favorable safety profile. Ongoing research aims to validate these findings in more advanced clinical trials, which will provide critical data on its potential as a therapeutic agent.
In conclusion, 5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine (CAS No. 1361523-99-0) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activity make it a valuable candidate for further investigation and development. As research continues to uncover more about this compound's properties and potential applications, it holds significant promise for contributing to the discovery of new treatments for various diseases.
1361523-99-0 (5-Chloro-3-fluoro-2-(perchlorophenyl)pyridine) Related Products
- 1131587-85-3(Methyl 2-(aminomethyl)-5-bromobenzoate)
- 1891965-77-7(3-2-(propan-2-yl)phenyl-1,2-oxazole-5-carboxylic acid)
- 929203-04-3(4-(3-pyridinyl)phenylboronic acid pinacol ester)
- 1892907-55-9(5-amino-1-cyclobutyl-1H-pyrazole-4-carboxylic acid)
- 1261646-33-6(2-Chloro-4-(difluoromethyl)benzonitrile)
- 131271-19-7((4-chloro-3-methylphenyl)methanol)
- 156121-15-2(2-(Methoxymethyl)morpholine)
- 1423032-07-8(1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride)
- 2352073-06-2(Ethyl 2-amino-3-(2-hydroxypyridin-3-yl)propanoate)
- 2172270-62-9((2-chloro-3,4-dimethoxyphenyl)methanesulfonyl fluoride)




